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Compound of Interest

Compound Name: LG-121071

Cat. No.: B1675209

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
characterizing the agonist activity of LG-121071, a selective androgen receptor modulator
(SARM). The following sections detail the necessary experimental procedures to determine the
binding affinity, transcriptional activation, and mechanism of action of LG-121071 on the
androgen receptor (AR).

Introduction to LG-121071

LG-121071 is an orally active, nonsteroidal SARM that acts as a high-affinity full agonist of the
androgen receptor.[1] Unlike traditional anabolic steroids, SARMs like LG-121071 are designed
to exhibit tissue-selective activity, promoting anabolic effects in muscle and bone with reduced
androgenic effects in other tissues. This makes them a subject of interest for various
therapeutic applications. The protocols outlined below provide a framework for the systematic
evaluation of the agonist properties of LG-121071.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for LG-121071, providing a
concise overview of its potency and efficacy as an androgen receptor agonist.
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Parameter Value Assay Type Cell Line/System
Competitive

Ki 17 nM Radioligand Binding Not Specified
Assay
Transcriptional

EC50 4.1 nM o CV-1
Activation Assay

Signaling Pathway of the Androgen Receptor

The canonical signaling pathway of the androgen receptor is initiated by the binding of an
agonist, such as dihydrotestosterone (DHT) or a SARM like LG-121071. This binding event
triggers a conformational change in the receptor, leading to its dissociation from heat shock
proteins (HSPs), dimerization, and translocation from the cytoplasm into the nucleus. Within the
nucleus, the AR dimer binds to specific DNA sequences known as androgen response
elements (ARES) in the promoter regions of target genes. This is followed by the recruitment of
coactivators and the general transcriptional machinery, ultimately leading to the modulation of
gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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